Cas no 2439-44-3 (3-Methyl-2-phenylbutanal)

3-Methyl-2-phenylbutanal Properties

Names and Identifiers

• 3-Methyl-2-phenylbutanal
• Benzeneacetaldehyde, a-(1-methylethyl)-
• Α-(1-METHYLETHYL)-BENZENEACETALDEHYDE
• 3-Methyl-2-phenylbutyraldehyde
• alpha-(1-Methylethyl)benzeneacetaldehyde
• alpha-Isopropylphenylacetaldehyde
• alpha-Phenylisopentanal
• alpha-Phenylisovaleraldehyde
• Benzeneacetaldehyde, alpha-(1-methylethyl)-
• Butraldehyde, 3-methyl-2-phenyl-
• FEMA No. 2738
• +Expand

• MDL： MFCD11934481
• InChIKey： UKEXEDXJYSMZGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O/c1-9(2)11(8-12)10-6-4-3-5-7-10/h3-9,11H,1-2H3
• SMILES： CC(C)C(C=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 162.10452
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 162.104465
• Heavy Atom Count: 12
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07
• Refractive Index: 1.497
• Boiling Point: 234.7°Cat760mmHg
• Flash Point: 101.5°C
• FEMA: 2738 | 3-METHYL-2-PHENYLBUTYRALDEHYDE
• Density: 0.953